Cas no 1233525-88-6 (1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole)

1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage compared to free boronic acids, while the pyrazole ring provides versatility in constructing heterocyclic frameworks. The ethyl substituent improves solubility in organic solvents, facilitating reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its robust reactivity and compatibility with diverse functional groups enable efficient C-C bond formation. High purity grades ensure consistent performance in catalytic applications, making it a reliable choice for complex molecular transformations.
1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole structure
1233525-88-6 structure
Product Name:1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
CAS No:1233525-88-6
MF:C11H19BN2O2
MW:222.091762781143
MDL:MFCD14155746
CID:4564069
PubChem ID:59402312
Update Time:2025-06-07

1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-pyrazole
    • 1-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • STL415174
    • AKOS015921049
    • DB-093027
    • EN300-232807
    • RPKQFWMLGWLVIU-UHFFFAOYSA-N
    • PB39984
    • SCHEMBL2518870
    • P17593
    • 1233525-88-6
    • Z2106609263
    • DTXSID701162492
    • 1-ethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • SY284421
    • MFCD14155746
    • CS-0043238
    • 1-Ethylpyrazole-3-boronic Acid Pinacol Ester
    • AS-54172
    • 1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • MDL: MFCD14155746
    • Inchi: 1S/C11H19BN2O2/c1-6-14-8-7-9(13-14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3
    • InChI Key: RPKQFWMLGWLVIU-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN(CC)N=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 222.1539580 g/mol
  • Monoisotopic Mass: 222.1539580 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3
  • Molecular Weight: 222.09

1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM206269-100mg
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1233525-88-6 95+%
100mg
$277 2021-08-04
Chemenu
CM206269-250mg
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1233525-88-6 95+%
250mg
$647 2021-08-04
Chemenu
CM206269-1g
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1233525-88-6 95+%
1g
$1502 2021-08-04
abcr
AB338103-
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; .
1233525-88-6
€309.00 2022-03-25
abcr
AB338103-100 mg
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; .
1233525-88-6
100mg
€257.20 2023-06-21
abcr
AB338103-250 mg
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; .
1233525-88-6
250mg
€471.40 2023-06-21
abcr
AB338103-500 mg
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; .
1233525-88-6
500mg
€757.00 2023-06-21
Chemenu
CM206269-250mg
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1233525-88-6 95%+
250mg
$426 2023-02-03
Chemenu
CM206269-1g
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1233525-88-6 95%+
1g
$1066 2023-02-03
abcr
AB338103-1 g
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; .
1233525-88-6
1g
€1114.00 2023-06-21

1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk